6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-6-thiophen-3-ylbenzoic acid
• InChI: InChI=1S/C11H7FO2S/c12-9-3-1-2-8(10(9)11(13)14)7-4-5-15-6-7/h1-6H,(H,13,14)
• InChI Key: ALYYYMPBGWXQJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)O)C2=CSC=C2
• Molecular Formula: C11H7FO2S
• DSSTOX Substance ID: DTXSID60688565
• Molecular Weight: 222.24 g/mol
• CAS RN: 1261925-94-3

Description

6-Fluoro-2-(thiophen-3-yl)benzoic acid (6F2TB) is an organic compound belonging to the class of thiophenic acid derivatives. It is widely used in the synthesis of pharmaceuticals, pesticides, and other organic compounds. 6F2TB has a variety of applications in scientific research and is becoming increasingly popular due to its unique characteristics.

Scientific Research Applications

6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% has a variety of applications in scientific research. It is used in the synthesis of pharmaceuticals, such as anti-cancer drugs, and in the synthesis of pesticides. 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% has also been used in the synthesis of other organic compounds, such as dyes and fragrances. In addition, 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% has been used in the synthesis of polymers, such as polyurethanes, and in the synthesis of nanomaterials.

Mechanism of Action

6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% has been shown to inhibit the activity of other enzymes, such as lipoxygenases and cyclooxygenases.
Biochemical and Physiological Effects
6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, such as cytochrome P450 enzymes, and to inhibit the activity of other enzymes, such as lipoxygenases and cyclooxygenases. 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% has also been shown to have anti-inflammatory and anti-oxidant effects. Additionally, 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% has been shown to have anti-cancer effects and to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% for lab experiments include its low cost and ease of synthesis. Additionally, 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% is relatively stable and can be stored for extended periods of time. The main limitation of 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% for lab experiments is its low solubility in water.

Future Directions

There are a number of potential future directions for 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95%. One potential future direction is the development of novel anti-cancer drugs using 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% as a starting material. Additionally, 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% could be used in the synthesis of new polymers and nanomaterials. Finally, 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% could be used to develop new pesticides and other organic compounds.

Synthesis Methods

The synthesis of 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% is typically performed through the reaction of thiophenol and fluoroacetic acid. This reaction occurs in the presence of a catalyst, such as aluminum chloride, and is usually carried out in a solvent, such as ethyl acetate. The reaction produces 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% as the main product, along with other byproducts, such as thiophenol and fluoroacetic acid. The yield of 6-Fluoro-2-(thiophen-3-yl)benzoic acid, 95% can be increased by varying the reaction conditions.